![molecular formula C17H22N4O2S B2443030 N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine CAS No. 338967-54-7](/img/structure/B2443030.png)
N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine, also known as CPI-1205, is a small molecule inhibitor that targets the histone methyltransferase enzyme known as enhancer of zeste homolog 2 (EZH2). This molecule has been the subject of extensive scientific research due to its potential as a therapeutic agent in the treatment of cancer and other diseases.
Scientific Research Applications
Enzyme Inhibition
Cytochrome P450 enzymes are crucial for the metabolism of many drugs. Selective inhibitors can help understand drug interactions and metabolism pathways. For instance, research on chemical inhibitors of cytochrome P450 isoforms highlights the importance of selective inhibition for understanding drug-drug interactions and metabolism. Such compounds, including pyrimidine derivatives, can serve as tools for dissecting the role of specific isoforms in drug metabolism, potentially improving drug design and safety profiles (Khojasteh et al., 2011).
Drug Delivery Systems
Nanoparticle-based drug delivery systems offer targeted delivery and controlled release of therapeutics. Research into nanoformulations for the cardiovascular system includes the development of nanoparticles that encapsulate small organic compounds, enhancing the therapeutic outcomes for cardiovascular diseases. Such technologies could be applicable for delivering compounds like N-cyclohexyl-6-[(methylsulfonyl)methyl]-2-(3-pyridinyl)-4-pyrimidinamine, potentially offering new treatments for cardiovascular conditions (Geldenhuys et al., 2017).
Synthesis of Complex Molecules
Pyrimidine derivatives play a critical role in medicinal chemistry due to their wide range of biological activities. The synthesis and application potential of xylan derivatives, for example, demonstrate the versatility of pyrimidine-based compounds in creating biopolymer ethers and esters with specific properties. This research can inform the synthesis of complex molecules, including those based on this compound, for various applications ranging from drug delivery to material science (Petzold-Welcke et al., 2014).
properties
IUPAC Name |
N-cyclohexyl-6-(methylsulfonylmethyl)-2-pyridin-3-ylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2S/c1-24(22,23)12-15-10-16(19-14-7-3-2-4-8-14)21-17(20-15)13-6-5-9-18-11-13/h5-6,9-11,14H,2-4,7-8,12H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOKZPGUEWYSFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=CC(=NC(=N1)C2=CN=CC=C2)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.